Cas no 5372-22-5 (2-[(1-benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethanol)

• Product Name: 2-[(1-benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethanol
• CAS No: 5372-22-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1583109
• PubChem ID: 199984
• Update Time: 2025-04-21

2-[(1-benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-benzyl-3-methyl-1H-pyrazol-5-yl)oxy]ethanol
• 2-(2-benzyl-5-methylpyrazol-3-yl)oxyethanol
• 5372-22-5
• B-311
• BRN 0887717
• DTXSID50201989
• 2-(1-Benzyl-3-methyl-5-pyrazolyloxy)ethanol
• Ethanol, 2-(1-benzyl-3-methyl-5-pyrazolyloxy)-
• 1-Benzyl-5-(2-hydroxyethoxy)-3-methylpyrazole

• Inchi： 1S/C13H16N2O2/c1-11-9-13(17-8-7-16)15(14-11)10-12-5-3-2-4-6-12/h2-6,9,16H,7-8,10H2,1H3
• InChI Key： LCSOYHAUBXUTBQ-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CC(C)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28